Cas no 100616-09-9 (Ethyl 6-(tert-butyl)-3-cyano-2-hydroxyisonicotinate)

• Product Name: Ethyl 6-(tert-butyl)-3-cyano-2-hydroxyisonicotinate
• CAS No: 100616-09-9
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 133984
• PubChem ID: 2781757
• Update Time: 2024-11-04

Ethyl 6-(tert-butyl)-3-cyano-2-hydroxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(tert-butyl)-3-cyano-2-hydroxyisonicotinate
• 4-Pyridinecarboxylicacid, 3-cyano-6-(1,1-dimethylethyl)-1,2-dihydro-2-oxo-, ethyl ester
• ethyl 6-tert-butyl-3-cyano-2-oxo-1H-pyridine-4-carboxylate
• 6-tert-Butyl-3-cyan-2-hydroxy-isonicotinsaeure-aethylester
• 6-tert-butyl-3-cyano-2-hydroxy-isonicotinic acid ethyl ester
• ethyl 6-tert-butyl-3-cyano-2-hydroxypyridine-4-carboxylate
• ETHYL 6-(TERT-BUTYL)-3-CYANO-2-HYDROXYPYRIDINE-4-CARBOXYLATE
• ethyl 6-tert-butyl-3-cyano-2-oxo-1,2-dihydropyridine-4-carboxylate
• EN300-734235
• CS-0298923
• 100616-09-9
• MFCD26131761
• 4-Pyridinecarboxylicacid,3-cyano-6-(1,1-dimethylethyl)-1,2-dihydro-2-oxo-,ethyl ester
• Oprea1_150543
• HMS558L08
• AKOS024254523
• MFCD00173781
• DTXSID80381849
• CCG-254182
• ethyl 6-tert-butyl-3-cyano-2-hydroxyisonicotinate
• FT-0612101
• AKOS015892278
• Maybridge1_006058

• Inchi： 1S/C13H16N2O3/c1-5-18-12(17)8-6-10(13(2,3)4)15-11(16)9(8)7-14/h6H,5H2,1-4H3,(H,15,16)
• InChI Key： ATDUMDBRIKHOSH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)C(NC(=C1)C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 248.11600
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 390.2°Cat760mmHg
• Flash Point: 189.8°C
• Refractive Index: 1.521
• PSA: 83.21000
• LogP: 2.13308